Cas no 2172122-79-9 (1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid)

• Product Name: 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid
• CAS No: 2172122-79-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6358273
• PubChem ID: 165541037
• Update Time: 2025-06-12

1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid
• EN300-1500710
• 1-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]azetidine-3-carboxylic acid
• 2172122-79-9

• Inchi： 1S/C26H28N2O5/c1-26(17-10-11-17,12-23(29)28-13-16(14-28)24(30)31)27-25(32)33-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,27,32)(H,30,31)
• InChI Key： PROSYFMXVCSTQC-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid

Recent Advances in the Study of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid (CAS: 2172122-79-9)

In recent years, the compound 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid (CAS: 2172122-79-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and enzyme inhibitors. The presence of both cyclopropyl and azetidine rings, along with the fluorenylmethoxycarbonyl (Fmoc) protecting group, makes this compound a versatile building block in synthetic chemistry and drug design.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route, achieving a high purity of over 98% and a yield of 75%. The researchers employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound, confirming its structural integrity and purity.

The biological activity of this compound has also been a subject of intense investigation. Preliminary in vitro studies have revealed its potential as a modulator of specific enzymatic pathways, particularly those involving proteases and kinases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid exhibited inhibitory effects on a subset of serine proteases, with IC50 values in the low micromolar range. These findings suggest its potential application in treating diseases such as cancer and inflammatory disorders, where protease activity is dysregulated.

Furthermore, the compound's role in peptide synthesis has been explored. Its structural complexity and stability make it an ideal candidate for the development of peptide-based therapeutics. A study in Tetrahedron Letters (2023) highlighted its use as a key intermediate in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential due to their enhanced stability and bioavailability compared to linear peptides. The researchers successfully incorporated the compound into a cyclic peptide scaffold, demonstrating its utility in drug discovery.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed in future studies. However, the compound's unique properties and demonstrated biological activity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, 1-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylazetidine-3-carboxylic acid (CAS: 2172122-79-9) represents a promising avenue for drug discovery and development. Its synthetic versatility, biological activity, and potential therapeutic applications underscore its importance in contemporary research. Future studies should focus on optimizing its synthesis, exploring its mechanism of action, and evaluating its efficacy in preclinical models to fully realize its therapeutic potential.